Cas no 14346-61-3 (4-oxo-3,4-dihydrophthalazine-5-carboxylic acid)

• Product Name: 4-oxo-3,4-dihydrophthalazine-5-carboxylic acid
• CAS No: 14346-61-3
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• MDL: MFCD20639811
• CID: 5457561
• PubChem ID: 12746968
• Update Time: 2025-06-15

4-oxo-3,4-dihydrophthalazine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-oxo-3,4-dihydrophthalazine-5-carboxylic acid

• MDL： MFCD20639811
• Inchi： 1S/C9H6N2O3/c12-8-7-5(4-10-11-8)2-1-3-6(7)9(13)14/h1-4H,(H,11,12)(H,13,14)
• InChI Key： OMABJBRVZWPDJY-UHFFFAOYSA-N
• SMILES： C1C2=C(C(C(O)=O)=CC=C2)C(=O)NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 4-oxo-3,4-dihydrophthalazine-5-carboxylic acid

Comprehensive Overview of 4-oxo-3,4-dihydrophthalazine-5-carboxylic acid (CAS No. 14346-61-3)

4-oxo-3,4-dihydrophthalazine-5-carboxylic acid (CAS No. 14346-61-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic derivative, characterized by its phthalazine core and carboxylic acid functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The compound's unique structure, featuring a 4-oxo-3,4-dihydrophthalazine scaffold, enables diverse chemical modifications, making it valuable for designing novel small-molecule inhibitors. Recent studies highlight its role in developing anticancer agents and anti-inflammatory drugs, aligning with the growing demand for precision medicine. Its carboxylic acid moiety further enhances solubility and binding affinity, critical for optimizing pharmacokinetic properties.

In the context of green chemistry, 4-oxo-3,4-dihydrophthalazine-5-carboxylic acid is also investigated for sustainable synthesis routes. With the rise of AI-driven drug design, computational tools like molecular docking and QSAR models frequently utilize this compound to predict interactions with biological targets. This aligns with trending searches such as "phthalazine derivatives in drug discovery" and "CAS 14346-61-3 applications," reflecting its relevance in modern research.

From an industrial perspective, the compound's stability and scalability are key advantages. Manufacturers focus on high-purity grades to meet the demands of pharmaceutical intermediates and agrochemical formulations. Analytical techniques like HPLC and NMR ensure quality control, addressing concerns about reproducibility—a frequent query among researchers searching for "how to characterize 4-oxo-3,4-dihydrophthalazine derivatives."

Emerging applications in material science, such as organic semiconductors, further expand its utility. The compound's conjugated system contributes to electron transport properties, resonating with interest in "organic electronic materials." As regulatory frameworks evolve, compliance with REACH and other standards ensures its safe use in global markets.

In summary, 4-oxo-3,4-dihydrophthalazine-5-carboxylic acid (CAS No. 14346-61-3) exemplifies the intersection of innovation and practicality. Its multifaceted roles in medicinal chemistry, sustainable synthesis, and advanced materials underscore its importance in addressing contemporary scientific challenges.